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Compound of Interest

Compound Name: 29-Hydroxyfriedelan-3-one

Cat. No.: B15594731 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the plant metabolite 29-
hydroxyfriedelan-3-one, a pentacyclic triterpenoid with emerging biological significance. This

document covers its chemical properties, natural occurrence, biosynthesis, and known

biological activities, with a focus on its potential as a therapeutic agent. Detailed experimental

protocols and proposed signaling pathways are presented to facilitate further research and

drug development efforts.

Chemical and Physical Properties
29-Hydroxyfriedelan-3-one is a pentacyclic triterpenoid belonging to the friedelane class.[1]

Its chemical structure is characterized by a friedelane backbone with a ketone group at the C-3

position and a hydroxyl group at the C-29 position.[1]
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Property Value Source

Molecular Formula C₃₀H₅₀O₂ [1]

Molecular Weight 442.7 g/mol [1]

IUPAC Name

(4R,4aS,6aS,6aS,6bR,8aS,11

R,12aR,14aS,14bS)-11-

(hydroxymethyl)-4,4a,6a,6b,8a,

11,14a-heptamethyl-

2,4,5,6,6a,7,8,9,10,12,12a,13,

14,14b-tetradecahydro-1H-

picen-3-one

[1]

CAS Number 39903-21-4 [1]

Natural Sources and Ecological Role
29-Hydroxyfriedelan-3-one has been isolated from a variety of plant species, particularly

within the Celastraceae family. Notable sources include:

Salacia grandifolia[2]

Tripterygium hypoglaucum[1]

Celastrus vulcanicola[1]

Salacia chinensis[1]

As a plant metabolite, 29-hydroxyfriedelan-3-one, like other friedelane triterpenoids, is

believed to play a role in the plant's defense mechanisms.[3] Triterpenoids are known for their

anti-insect and antimicrobial properties, suggesting that 29-hydroxyfriedelan-3-one may

contribute to protecting the plant from herbivores and pathogens.[3][4]

Biosynthesis
The biosynthesis of 29-hydroxyfriedelan-3-one begins with the cyclization of 2,3-

oxidosqualene, a common precursor for triterpenoids. This cyclization is catalyzed by a specific

oxidosqualene cyclase to form the friedelane skeleton, resulting in the direct precursor, friedelin
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(friedelan-3-one).[5][6] Subsequently, a hydroxylation reaction occurs at the C-29 position,

likely catalyzed by a cytochrome P450 monooxygenase, to yield 29-hydroxyfriedelan-3-one.

2_3_Oxidosqualene FriedelinOxidosqualene Cyclase 29_Hydroxyfriedelan_3_one

Cytochrome P450
(Hydroxylation at C-29)

Click to download full resolution via product page

Figure 1: Proposed biosynthetic pathway of 29-Hydroxyfriedelan-3-one.

Biological Activities and Therapeutic Potential
29-Hydroxyfriedelan-3-one has demonstrated a range of biological activities, highlighting its

potential for drug development.

Anti-inflammatory Activity
One of the most significant reported activities of 29-hydroxyfriedelan-3-one is its anti-

inflammatory potential. It has been shown to inhibit human leukocyte elastase (HLE), a key

enzyme involved in the inflammatory response.[7]

Assay Target Result Concentration Source

Human

Leukocyte

Elastase (HLE)

Inhibition

HLE
37% of control

activity
Not specified [7]

The anti-inflammatory effects of the closely related precursor, friedelin, have been linked to the

modulation of key signaling pathways such as NF-κB and AMPK-mTOR.[7][8] It is plausible that

29-hydroxyfriedelan-3-one exerts its anti-inflammatory effects through similar mechanisms.

Cytotoxic and Antiviral Activities
Studies on extracts containing 29-hydroxyfriedelan-3-one and related friedelane triterpenes

from Salacia grandifolia have been conducted to evaluate their cytotoxic and antiviral

properties. While 29-hydroxyfriedelan-3-one itself was found to have low cytotoxic activity
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against leukemia cell lines, other related friedelanes showed moderate antiviral activity against

a murine coronavirus.[2] This suggests that the friedelane skeleton is a promising scaffold for

the development of antiviral agents.

Cell Line Activity IC₅₀ (µM) Source

THP-1 (human

leukemia)
Cytotoxic > 100 (low activity) [2]

K-562 (human

leukemia)
Cytotoxic > 100 (low activity) [2]

Proposed Signaling Pathway
Based on the known mechanisms of the related compound friedelin, a potential signaling

pathway for the anti-inflammatory action of 29-hydroxyfriedelan-3-one is proposed. This

involves the inhibition of the NF-κB pathway and modulation of the AMPK-mTOR pathway,

leading to a reduction in the production of pro-inflammatory mediators.
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Figure 2: Proposed anti-inflammatory signaling pathway.

Experimental Protocols
The following protocols are based on methodologies reported for the isolation and biological

evaluation of 29-hydroxyfriedelan-3-one and related compounds.
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Isolation and Purification of 29-Hydroxyfriedelan-3-one
from Salacia grandifolia
This protocol is adapted from the study by Pereira et al. (2024).[2]

1. Extraction:

Dried and powdered leaves of Salacia grandifolia are subjected to maceration with hexane.
The hexane extract is concentrated under reduced pressure.

2. Chromatographic Separation:

The crude hexane extract is subjected to column chromatography on silica gel 60 (70–230
mesh).
Elution is performed with a gradient of hexane and ethyl acetate.
Fractions are collected and monitored by thin-layer chromatography (TLC).
Fractions containing the compound of interest are combined and subjected to further
purification by column chromatography on silica gel 60 (230–400 mesh) using a hexane/ethyl
acetate (8:2 v/v) solvent system to yield pure 29-hydroxyfriedelan-3-one.

3. Structure Elucidation:

The structure of the isolated compound is confirmed by spectroscopic methods, including ¹H
NMR, ¹³C NMR, and mass spectrometry, and by comparison with published data.

Click to download full resolution via product page

"Plant_Material" [label="Dried, powdered leaves of\nSalacia

grandifolia"]; "Extraction" [label="Maceration with Hexane"];

"Crude_Extract" [label="Crude Hexane Extract"]; "CC1" [label="Column

Chromatography\n(Silica gel 70-230 mesh)\nHexane/EtOAc gradient"];

"Fractions" [label="Combined Fractions"]; "CC2" [label="Column

Chromatography\n(Silica gel 230-400 mesh)\nHexane/EtOAc (8:2)"];

"Pure_Compound" [label="29-Hydroxyfriedelan-3-one",

fillcolor="#34A853", fontcolor="#FFFFFF"];

"Plant_Material" -> "Extraction"; "Extraction" -> "Crude_Extract";

"Crude_Extract" -> "CC1"; "CC1" -> "Fractions"; "Fractions" -> "CC2";
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"CC2" -> "Pure_Compound"; }

"text-align: center; font-size: 12px;">Figure 3: Isolation workflow

for29-Hydroxyfriedelan-3-one.

In Vitro Cytotoxicity Assay (MTT Assay)

This protocol is a general method for assessing cytotoxicity.

1. Cell Culture: * Human leukemia cell lines (e.g., THP-1, K-562) are

maintained in an appropriate culture medium supplemented with fetal

bovine serum and antibiotics. * Cells are incubated at 37°C in a

humidified atmosphere with 5% CO₂.

2. Assay Procedure: * Cells are seeded in96-well plates at a suitable

density. * The test compound (29-hydroxyfriedelan-3-one) is dissolved

in DMSO and diluted to various concentrations in the culture medium. *

The cells are treated with the test compound for a specified period

(e.g., 48 or 72 hours). * After incubation, MTT solution (0.5 mg/mL)

is added to each well, and the plate is incubated for an additional 3-

4 hours. * The medium is removed, and DMSO is added to dissolve the

formazan crystals. * The absorbance is measured at a specific

wavelength (e.g., 570 nm) using a microplate reader.

3. Data Analysis: * The percentage of cell viability is calculated

relative to the untreated control. * The IC₅₀ value (the concentration

that inhibits 50% of cell growth) is determined from the dose-response

curve.

Conclusion and Future Directions

29-Hydroxyfriedelan-3-one is a promising plant-derived metabolite with

demonstrated anti-inflammatory activity and a potential scaffold for

the development of other therapeutic agents. The low cytotoxicity of

this compound is a favorable characteristic for further drug

development.
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Future research should focus on:

Elucidating the precise molecular mechanisms underlying its anti-

inflammatory effects, including the identification of its direct

protein targets.

Conducting a broader range of in vitro and in vivo studies to

explore its therapeutic potential for various inflammatory diseases.

Investigating the structure-activity relationships of the friedelane

skeleton to design and synthesize more potent and selective analogs.

Developing efficient and sustainable methods for the production of

29-hydroxyfriedelan-3-one, either through optimized extraction from

natural sources or through synthetic or semi-synthetic approaches.

This technical guide provides a solid foundation for researchers and

drug development professionals to advance the scientific understanding

and potential therapeutic applications of 29-hydroxyfriedelan-3-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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